Synthesis and Characterization of Istradefylline-13C,d3: An In-depth Technical Guide
Synthesis and Characterization of Istradefylline-13C,d3: An In-depth Technical Guide
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the synthesis and characterization of Istradefylline-13C,d3, an isotopically labeled internal standard crucial for the accurate quantification of the adenosine A2A receptor antagonist, Istradefylline, in various biological matrices. This document details a probable synthetic pathway, experimental protocols, and characterization data, compiled to assist researchers in the fields of drug metabolism, pharmacokinetics, and analytical chemistry.
Introduction
Istradefylline is a selective adenosine A2A receptor antagonist approved for the treatment of Parkinson's disease. To support its clinical development and subsequent therapeutic drug monitoring, a stable isotope-labeled internal standard is essential for robust bioanalytical assays, typically performed using liquid chromatography-mass spectrometry (LC-MS). Istradefylline-13C,d3, with a single carbon-13 and three deuterium atoms on the N-7 methyl group, is the preferred internal standard due to its chemical identity with the analyte and a distinct mass difference of +4 Da, which prevents cross-signal interference.
Physicochemical Properties
A summary of the key physicochemical properties of Istradefylline-13C,d3 is presented in Table 1.
| Property | Value |
| Formal Name | (E)-8-(3,4-dimethoxystyryl)-1,3-diethyl-7-(methyl-¹³C,d₃)-3,7-dihydro-1H-purine-2,6-dione |
| Chemical Formula | C₁₉¹³CH₂₁D₃N₄O₄ |
| Molecular Weight | 388.47 g/mol |
| Appearance | Off-white to pale yellow solid |
| Purity | ≥98% |
| Isotopic Enrichment | ≥99% for ¹³C, ≥98% for Deuterium |
| Solubility | Soluble in DMSO and Methanol |
Synthesis Pathway
The synthesis of Istradefylline-13C,d3 involves a multi-step process that culminates in the introduction of the isotopically labeled methyl group. A plausible and efficient synthetic route is outlined below. The key final step involves the methylation of a desmethyl-istradefylline precursor using a labeled methylating agent.
Caption: Proposed synthetic workflow for Istradefylline-13C,d3.
Experimental Protocols
The following are detailed experimental protocols for the key synthetic steps.
Synthesis of (E)-8-(3,4-Dimethoxystyryl)-1,3-diethyl-3,7-dihydro-1H-purine-2,6-dione (Desmethyl-istradefylline)
This procedure is adapted from known synthetic methods for xanthine derivatives.
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Step 1: Synthesis of 5,6-Diamino-1,3-diethyluracil.
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To a solution of 1,3-diethyl-6-aminouracil in a suitable solvent (e.g., acetic acid), sodium nitrite is added portion-wise at a controlled temperature to yield 1,3-diethyl-6-amino-5-nitrosouracil.
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The nitroso intermediate is then reduced, typically using a reducing agent like sodium dithionite or catalytic hydrogenation (e.g., H₂/Pd-C), to afford 5,6-diamino-1,3-diethyluracil. The product is isolated and purified by recrystallization.
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Step 2: Condensation with 3,4-Dimethoxycinnamic acid.
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A mixture of 5,6-diamino-1,3-diethyluracil and 3,4-dimethoxycinnamic acid is heated in a high-boiling point solvent such as polyphosphoric acid or a similar condensing agent.
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The reaction mixture is heated for several hours until the condensation and subsequent cyclization are complete.
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The reaction is then quenched by pouring it into ice water, and the resulting precipitate is collected by filtration.
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The crude product, desmethyl-istradefylline, is purified by column chromatography or recrystallization to yield a pure solid.
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Synthesis of Istradefylline-13C,d3
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Step 3: N-Methylation with ¹³C,d₃-Methyl Iodide.
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To a solution of desmethyl-istradefylline in an anhydrous polar aprotic solvent (e.g., dimethylformamide - DMF), a suitable base (e.g., potassium carbonate or sodium hydride) is added.
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The mixture is stirred at room temperature to facilitate the formation of the anion.
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¹³C,d₃-Methyl iodide is then added to the reaction mixture.
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The reaction is stirred at room temperature or slightly elevated temperature until completion, which can be monitored by TLC or LC-MS.
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Upon completion, the reaction is quenched with water, and the product is extracted with an organic solvent (e.g., ethyl acetate).
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The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.
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The crude Istradefylline-13C,d3 is purified by column chromatography on silica gel to afford the final product as a solid.
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Characterization Data
The synthesized Istradefylline-13C,d3 should be thoroughly characterized to confirm its identity, purity, and isotopic enrichment.
Mass Spectrometry (MS)
Mass spectrometry is a critical tool for confirming the successful incorporation of the isotopic labels.
| Ion | Expected m/z | Observed m/z |
| [M+H]⁺ | 389.24 | ~389.2 |
| [M+Na]⁺ | 411.22 | ~411.2 |
The observed mass spectrum should show a clear peak corresponding to the labeled compound, with the absence of a significant peak at the m/z of the unlabeled Istradefylline.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is used to confirm the chemical structure and the position of the isotopic labels.
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¹H NMR: The proton NMR spectrum will be very similar to that of unlabeled Istradefylline, with the notable absence of the singlet corresponding to the N-7 methyl protons.
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¹³C NMR: The carbon-13 NMR spectrum will show a signal for the labeled methyl carbon, which may exhibit a different splitting pattern due to the attached deuterium atoms. The chemical shift will be consistent with a methyl group attached to a nitrogen atom in a purine ring system.
Experimental Workflow Diagram
The following diagram illustrates the overall experimental workflow from synthesis to characterization.
Caption: Overall experimental workflow for Istradefylline-13C,d3.
Conclusion
This technical guide provides a detailed overview of the synthesis and characterization of Istradefylline-13C,d3. The proposed synthetic route is robust and relies on established chemical transformations. The provided experimental protocols and characterization data serve as a valuable resource for researchers and scientists involved in the development and analysis of Istradefylline. The availability of a high-quality, well-characterized internal standard is paramount for the generation of reliable pharmacokinetic and clinical data.
